Cas no 63018-89-3 (Phenanthrene-3,4-dicarboxylic Acid)

• Product Name: Phenanthrene-3,4-dicarboxylic Acid
• CAS No: 63018-89-3
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• CID: 958530
• PubChem ID: 231233
• Update Time: 2025-04-19

Phenanthrene-3,4-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Phenanthrene-3,4-dicarboxylic Acid
• 3,4-Phenanthrenedicarboxylic acid
• AC1L5L97
• AC1Q5V04
• AG-G-32687
• AR-1L0199
• CTK5B7105
• NSC26995
• Phenanthren-3,4-dicarbonsaeure
• NSC-26995
• 63018-89-3
• DB-321354
• DTXSID40282641
• SCHEMBL7982439

• Inchi： 1S/C16H10O4/c17-15(18)12-8-7-10-6-5-9-3-1-2-4-11(9)13(10)14(12)16(19)20/h1-8H,(H,17,18)(H,19,20)
• InChI Key： IZXDSGJZIWWWKG-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=CC=C2C=CC3C=CC=CC=3C2=1)=O

Computed Properties

• Exact Mass: 266.0579
• Monoisotopic Mass: 266.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 3.38940